Cas no 22584-00-5 (Butanoic acid,3-cyano-, ethyl ester)
22584-00-5 structure
Product Name:Butanoic acid,3-cyano-, ethyl ester
CAS No:22584-00-5
MF:C7H11NO2
MW:141.167742013931
CID:282899
PubChem ID:316536
Update Time:2025-04-19
Butanoic acid,3-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-cyano-, ethyl ester
- ethyl 3-cyanobutanoate
- 3-Cyan-buttersaeure-aethylester
- 3-Cyano-3-methyl-propionic acid, ethyl ester
- 3-cyano-butyric acid ethyl ester
- AC1L7U2K
- Brenzweinsaeure-aethylester-nitril
- ethyl 3-cyanobutyrate
- NSC244818
- rac-ethyl 3-cyanobutanoate
- HNRANOZSFPYDHH-UHFFFAOYSA-N
- Ethyl 3-cyanobutanoate #
- SCHEMBL3992347
- DTXSID90311672
- NSC-244818
- 22584-00-5
-
- Inchi: 1S/C7H11NO2/c1-3-10-7(9)4-6(2)5-8/h6H,3-4H2,1-2H3
- InChI Key: HNRANOZSFPYDHH-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C#N)C)=O
Computed Properties
- Exact Mass: 141.07903
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Butanoic acid,3-cyano-, ethyl ester Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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